Cas no 55334-37-7 (Methyl 3-oxononadecanoate)

• Product Name: Methyl 3-oxononadecanoate
• CAS No: 55334-37-7
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• CID: 2186926
• Update Time: 2023-08-05

Methyl 3-oxononadecanoate Chemical and Physical Properties

Names and Identifiers

• 3-Oxononadecanoic acid methyl ester
• Methyl 3-oxononadecanoate
• Nonadecanoic acid, 3-oxo-, methyl ester
• Methyl 3-oxononadecanoate #
• KQBOCKGRSVWTAU-UHFFFAOYSA-N

• Inchi： 1S/C20H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23-2/h3-18H2,1-2H3
• InChI Key： KQBOCKGRSVWTAU-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 287
• Topological Polar Surface Area: 43.4